molecular formula C10H11N5O2 B13377848 7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one

Cat. No.: B13377848
M. Wt: 233.23 g/mol
InChI Key: HWAZZWSJNVDTKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one is a bicyclic compound that belongs to the class of pyrimido[4,5-d]pyrimidines. These compounds are characterized by their fused pyrimidine rings, which contain nitrogen atoms at specific positions.

Properties

Molecular Formula

C10H11N5O2

Molecular Weight

233.23 g/mol

IUPAC Name

2-morpholin-4-yl-6H-pyrimido[4,5-d]pyrimidin-5-one

InChI

InChI=1S/C10H11N5O2/c16-9-7-5-11-10(14-8(7)12-6-13-9)15-1-3-17-4-2-15/h5-6H,1-4H2,(H,11,12,13,14,16)

InChI Key

HWAZZWSJNVDTKF-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC=C3C(=O)NC=NC3=N2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one typically involves the transformation of enaminouracil derivatives. One common method includes the reaction of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione with primary aromatic or heterocyclic amines and formaldehyde or aromatic aldehydes in a specific molar ratio. This reaction leads to the formation of the pyrimido[4,5-d]pyrimidin-2,4-dione ring system .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the synthetic routes mentioned above can be scaled up for industrial applications, provided that the reaction conditions are optimized for larger-scale production.

Chemical Reactions Analysis

Types of Reactions

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can yield reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are crucial for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized pyrimido[4,5-d]pyrimidine derivatives, while substitution reactions can produce various substituted analogs .

Mechanism of Action

The mechanism of action of 7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one involves its interaction with molecular targets such as BTK. By inhibiting BTK, the compound disrupts the B cell receptor signaling cascade, which is crucial for the proliferation and survival of B cells. This inhibition can lead to the arrest of cell growth and induction of apoptosis in malignant B cells .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

7-(4-morpholinyl)pyrimido[4,5-d]pyrimidin-4(3H)-one is unique due to its specific substitution pattern and the presence of the morpholine ring, which enhances its biological activity and selectivity. This makes it a valuable compound for developing targeted therapies and studying enzyme inhibition mechanisms .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.